3-sec-Butyl-1H-indol-6-ylamine

• CAS No.: 873055-17-5
• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: 3-butan-2-yl-1H-indol-6-amine
• InChI: InChI=1S/C12H16N2/c1-3-8(2)11-7-14-12-6-9(13)4-5-10(11)12/h4-8,14H,3,13H2,1-2H3
• InChI Key: HKKPVMJMEGGRLT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CNC2=C1C=CC(=C2)N

Description

3-sec-Butyl-1H-indol-6-ylamine is an indole derivative featuring a branched sec-butyl group at the 3-position and an amine functional group at the 6-position of the indole scaffold. Indole derivatives are widely studied for their diverse biological activities, including receptor modulation and enzyme inhibition. For instance, substituents like sec-butyl may enhance lipophilicity and steric effects compared to smaller alkyl or halogen groups, influencing solubility, membrane permeability, and target interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following compounds are structurally relevant for comparison:

Compound Name	Substituents (Position)	Functional Groups	Molecular Weight	Key Properties
3-sec-Butyl-1H-indol-6-ylamine	sec-Butyl (3), NH₂ (6)	Amine, indole core	~216.3 (calc.)	High lipophilicity, steric bulk
(1H-Indol-3-yl)methanamine [CAS 22259-53-6]	CH₂NH₂ (3)	Primary amine	146.19	Moderate TPSA (45.1 Ų), BBB-permeable
2-(6-Methyl-1H-indol-3-yl)acetic acid [PK03902E-1]	CH₃ (6), CH₂COOH (3)	Carboxylic acid, methyl	189.21	Polar (carboxylic acid), low GHS risk
Compound 74 []	7-Fluoro, imidazolyl (3)	Imidazole, fluoro	Not specified	Halogen-induced electronic effects

Key Observations:

• Polarity : The 6-position amine in the target compound increases polarity relative to 3-substituted amines (e.g., (1H-Indol-3-yl)methanamine), altering solubility and TPSA .
• Electronic Effects : Halogenated analogs (e.g., Compound 74 with 7-fluoro) exhibit electron-withdrawing effects, whereas alkyl groups (sec-butyl, methyl) are electron-donating, influencing reactivity and intermolecular interactions .

Research Implications and Limitations

• Positional Effects : Substitution at the 6-position (amine) versus 3-position (methanamine or alkyl) significantly alters electronic and steric profiles.
• Functional Group Trade-offs : Increased lipophilicity from sec-butyl may improve pharmacokinetics but require formulation optimization for solubility.

Further studies are needed to validate these hypotheses, including synthesis, NMR characterization, and biological assays.